(E)-3-(2-chlorophenyl)-N-(6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)acrylamide

• IUPAC Name: (E)-3-(2-chlorophenyl)-N-[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]prop-2-enamide
• InChI: InChI=1S/C18H20ClN5O/c1-23-8-10-24(11-9-23)17-12-16(20-13-21-17)22-18(25)7-6-14-4-2-3-5-15(14)19/h2-7,12-13H,8-11H2,1H3,(H,20,21,22,25)/b7-6+
• InChI Key: GXXSZDBYLOWFDW-VOTSOKGWSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC=NC(=C2)NC(=O)C=CC3=CC=CC=C3Cl
• Isomeric SMILES: CN1CCN(CC1)C2=NC=NC(=C2)NC(=O)/C=C/C3=CC=CC=C3Cl
• Molecular Formula: C18H20ClN5O
• Molecular Weight: 357.8 g/mol

Description

(E)-3-(2-chlorophenyl)-N-(6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)acrylamide is a synthetic compound that has been extensively studied in scientific research due to its potential as a therapeutic agent. This compound belongs to the class of acrylamide derivatives and is known to have various biochemical and physiological effects. In

Scientific Research Applications

Acrylamide in Research and Health

Polyacrylamide Gel Electrophoresis (PAGE)

Acrylamide is extensively used in research laboratories for the preparation of polyacrylamide gels, a critical method for the separation of proteins and nucleic acids based on their size and charge. Bergmark's study on hemoglobin adducts of acrylamide and acrylonitrile among laboratory workers, smokers, and nonsmokers highlights the ubiquity of acrylamide exposure in research settings. The study found acrylamide adducts in all individuals, with significantly increased levels among laboratory personnel working with PAGE, emphasizing the compound's widespread use and potential exposure risks in scientific research (Bergmark, 1997) Hemoglobin adducts of acrylamide and acrylonitrile in laboratory workers, smokers and nonsmokers.

Health Implications of Acrylamide Exposure

Studies on acrylamide's health effects, particularly its potential carcinogenicity and neurotoxicity, are crucial. Fennell et al.'s research on the kinetics of elimination of urinary metabolites of acrylamide in humans provides valuable insights into how acrylamide is metabolized and eliminated in the body. This study is part of broader efforts to understand the health implications of acrylamide exposure, contributing to occupational safety and public health guidelines (Fennell et al., 2006) Kinetics of elimination of urinary metabolites of acrylamide in humans.